Cas no 88536-89-4 (1H-Cyclopenta[c]furan-1-one, hexahydro-6a-methyl-6-(2-oxopropyl)-)

• Product Name: 1H-Cyclopenta[c]furan-1-one, hexahydro-6a-methyl-6-(2-oxopropyl)-
• CAS No: 88536-89-4
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 629578
• PubChem ID: 13062714
• Update Time: 2025-04-19

1H-Cyclopenta[c]furan-1-one, hexahydro-6a-methyl-6-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclopenta[c]furan-1-one, hexahydro-6a-methyl-6-(2-oxopropyl)-
• 3a-methyl-4-(2-oxopropyl)-4,5,6,6a-tetrahydro-1H-cyclopenta[c]furan-3-one
• DTXSID60516798
• 6a-Methyl-6-(2-oxopropyl)hexahydro-1H-cyclopenta[c]furan-1-one
• 88536-89-4

• Inchi： 1S/C11H16O3/c1-7(12)5-8-3-4-9-6-14-10(13)11(8,9)2/h8-9H,3-6H2,1-2H3
• InChI Key： QVRJPSQPUFGSSN-UHFFFAOYSA-N
• SMILES： O1C(C2(C)C(CC(C)=O)CCC2C1)=O

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.4Ų